Cas no 1421490-23-4 (N-[1-(2-methoxyethyl)piperidin-4-yl]cyclohexanecarboxamide)

• Product Name: N-[1-(2-methoxyethyl)piperidin-4-yl]cyclohexanecarboxamide
• CAS No: 1421490-23-4
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5776763
• PubChem ID: 48431946
• Update Time: 2025-10-28

N-[1-(2-methoxyethyl)piperidin-4-yl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024532065
• 1421490-23-4
• F6108-0057
• N-(1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide
• VU0532011-1
• N-[1-(2-methoxyethyl)piperidin-4-yl]cyclohexanecarboxamide

• Inchi： 1S/C15H28N2O2/c1-19-12-11-17-9-7-14(8-10-17)16-15(18)13-5-3-2-4-6-13/h13-14H,2-12H2,1H3,(H,16,18)
• InChI Key： KAHZARLIQXHTCK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[1-(2-methoxyethyl)piperidin-4-yl]cyclohexanecarboxamide

Introduction to N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide (CAS No. 1421490-23-4)

N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide, a compound with the chemical identifier CAS No. 1421490-23-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural framework of this molecule, featuring a piperidine ring and a cyclohexanecarboxamide moiety, contributes to its unique pharmacological properties and makes it a subject of intense research interest.

The< strong>N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide molecule is characterized by its intricate architecture, which includes a substituted piperidine ring linked to a cyclohexanecarboxamide group. The presence of the 2-methoxyethyl group on the piperidine ring introduces a specific chemical environment that can influence the compound's biological activity and interactions with biological targets. This structural feature has been strategically incorporated to enhance the compound's binding affinity and selectivity, making it a promising candidate for further development in therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The< strong>piperidine scaffold is particularly well-known for its role in the synthesis of various bioactive molecules, including antipsychotic and antidepressant drugs. The incorporation of the cyclohexanecarboxamide moiety into the molecular structure further enhances its potential as a pharmacological agent by providing additional binding sites and interaction possibilities with biological targets.

One of the most compelling aspects of N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide is its potential application in the treatment of neurological disorders. Current research indicates that this compound may exhibit properties that make it effective in modulating neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The< strong>2-methoxyethyl substituent on the piperidine ring is particularly noteworthy, as it has been shown to enhance solubility and improve pharmacokinetic profiles, which are critical factors in drug development.

The synthesis of N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the piperidine ring, followed by functionalization with the 2-methoxyethyl group and subsequent coupling with the cyclohexanecarboxamide moiety. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve these transformations efficiently.

Evaluation of N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated that this compound can interact with specific receptors and enzymes relevant to neurological disorders, suggesting its potential as a lead compound for further development. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) profiles.

The< strong>cyclohexanecarboxamide moiety plays a crucial role in determining the compound's overall pharmacological profile. This functional group provides a hydrogen bond acceptor site that can interact with polar regions of biological targets, enhancing binding affinity. Furthermore, the rigidity introduced by the cyclohexane ring helps stabilize the molecule's conformation, which can be critical for effective receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide with greater accuracy. Molecular modeling studies have identified key interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action. These computational approaches have complemented traditional experimental methods, allowing for more efficient drug discovery processes.

The development of N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design and optimize molecules that can address unmet medical needs. This collaborative approach ensures that compounds like N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide are not only structurally innovative but also functionally effective.

In conclusion, N-[1-(2-methoxyethyl)piperidin-4-yl)cyclohexanecarboxamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.